Cas no 2172516-86-6 (2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol)

• Product Name: 2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol
• CAS No: 2172516-86-6
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 5883647
• PubChem ID: 165522356
• Update Time: 2025-05-22

2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol
• 2-{[1-amino-2-methyl-3-(methylsulfanyl)propan-2-yl]oxy}ethan-1-ol
• 2172516-86-6
• EN300-1294037

• Inchi： 1S/C7H17NO2S/c1-7(5-8,6-11-2)10-4-3-9/h9H,3-6,8H2,1-2H3
• InChI Key： NOYYUSHJRLWOAA-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CN)OCCO

Computed Properties

• Exact Mass: 179.09799996g/mol
• Monoisotopic Mass: 179.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.8Ų

Additional information on 2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol

Compound 2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol (CAS No. 2172516-86-6)

The compound 2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol, identified by the CAS registry number 2172516-86-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique functional groups, including an amino group, a methylsulfanyl group, and a hydroxyl group, which contribute to its versatile reactivity and biological activity. Recent studies have highlighted its role in drug discovery and development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of this compound is defined by a central propane backbone, which is substituted with a methylsulfanyl group at position 3 and an amino group at position 1. The hydroxyl group at position 2 of the ethane chain further enhances its solubility and reactivity. This configuration allows the compound to participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions, making it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the methylsulfanyl group significantly stabilizes the molecule through resonance effects, while the amino group enhances its nucleophilicity. These insights have been instrumental in designing more efficient synthetic routes for this compound, reducing production costs and improving yield.

In terms of biological activity, studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For example, experiments conducted using human fibroblast cell lines have shown that it can suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have potential as an anti-inflammatory agent in therapeutic applications.

Moreover, the compound's ability to form stable hydrogen bonds has been leveraged in the development of novel drug delivery systems. Researchers have explored its use as a carrier molecule for hydrophobic drugs, exploiting its amphiprotic nature to enhance drug solubility and bioavailability. Preliminary results from in vitro studies indicate that this approach could significantly improve the efficacy of poorly soluble pharmaceutical compounds.

Another area of active research involves the use of this compound as a building block for constructing more complex molecular architectures. Its functional groups provide multiple sites for chemical modification, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. This approach has already yielded several promising candidates for further preclinical testing.

In conclusion, 2-{1-amino-2-methyl-3-(methylsulfanyl)propan-2-yloxy}ethan-1-ol (CAS No. 2172516-86-6) is a versatile organic compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern medicine.